![molecular formula [C6H7O2(OH)3-m(OOCCH3)m], m = 0~3 B1166860 CELLULOSE ACETATE CAS No. 9004-35-7](/img/no-structure.png)
CELLULOSE ACETATE
Overview
Description
Cellulose acetate is a synthetic compound derived from the acetylation of plant substance cellulose . It is spun into textile fibers known as acetate rayon, acetate, or triacetate . It can also be molded into solid plastic parts or cast into film for various applications .
Synthesis Analysis
This compound is produced by treating cellulose with acetic acid and then with acetic anhydride in the presence of a catalyst such as sulfuric acid . The resultant this compound compound can be dissolved in certain solvents or softened or melted under heat, allowing the material to be spun into fibers, molded into solid objects, or cast as a film .Molecular Structure Analysis
This compound is characterized by a subtle balance between hydrogen bonds and the dipolar acetate-acetate interactions that are associated with important changes in the macromolecular conformation . The stabilization of the structure of these cellulose derivatives is understood as a subtle balance between hydrogen bonds and the dipolar acetate-acetate interactions that are associated with important changes in the macromolecular conformation .Chemical Reactions Analysis
The this compound is produced by means of acetylation reaction having acetic anhydride as the acetylating agent, acetic acid as a solvent, and sulfuric acid as a catalyst . The reaction conditions can be heterogeneous (fibrous acetylation) or homogeneous .Physical And Chemical Properties Analysis
This compound is known for its transparency, glossiness, natural feel, and good toughness . It has a high melting temperature (230 °C [445 °F]) than triacetate, diacetate in flake form can be mixed with appropriate plasticizers into powders for molding solid objects, and it can also be cast as a film .Scientific Research Applications
1. Environmental Impact and Alternatives:
- Cellulose acetate, widely used in products like cigarette filters and photographic films, has a significant environmental impact due to its long decomposition time and potential for particle contamination. Research focuses on finding alternatives from agricultural residues to replace this compound and mitigate environmental problems (Pachón Colmenares, Orjuela Abril, & Rojas Suárez, 2019).
2. Membrane Fabrication and Environmental Impact:
- A study on ultrafiltration membrane fabrication using this compound emphasized environmentally friendly practices. It highlighted the major contributions of certain solvents to environmental impact and suggested improvement strategies (Prézélus, Tiruta-Barna, Guigui, & Remigy, 2021).
3. Bioremediation and Wastewater Treatment:
- This compound's biodegradable properties make it an excellent polymer for nanofiber preparation. Its application in immobilizing bacteria for methylene blue removal from wastewater has been explored, offering potential for industrial wastewater treatment and bioremediation (Zamel & Khan, 2021).
4. Biomedical Applications:
- In the biomedical field, this compound-based nanocomposites are recognized for their biodegradability, biocompatibility, and suitability for various medical applications, including implants (Bifari et al., 2016).
5. Sustainable Material Production:
- Research on producing this compound from sustainable sources, such as spinning combing waste and agricultural residues like palm oil bunches and jackfruit leaves, has been conducted. This aligns with the growing interest in sustainable material production (Shbib & Bakr, 2022); (Tristantini & Sandra, 2018).
6. Supercritical Fluid Techniques:
- Supercritical carbon dioxide techniques have been used to create various morphologies of this compound, such as nanoparticles, microparticles, and membranes. This highlights the versatility of this compound and its applications in different industrial sectors (Cardea & De Marco, 2020).
7. Drug Delivery Systems:
- The synthesis, structure, and properties of electrospun this compound nanofibers have been reviewed for their potential in drug delivery systems. Challenges related to the biodegradation of these nanofibers in the human body due to the absence of cellulase enzyme have been discussed (Wsoo et al., 2020).
8. Nanofiber Functionalization:
- Research on obtaining this compound fibers through electrospinning and subsequent functionalization for applications in biomedicine, tissue engineering, and filtration has been explored (Prieto, 2017).
Mechanism of Action
Target of Action
Cellulose Acetate (CA) is a semi-synthetic, biodegradable polymer derived from cellulose . It has a wide range of applications due to its rich surface functional groups, superior mechanical properties, and high porosity . It is used in various industries, including textiles, cigarette filters, packaging films, and more . Its primary targets are the applications where it is used, such as gas separation processes , water membranes, filament-forming matrices, biomedical nanocomposites, and household tools .
Mode of Action
CA interacts with its targets primarily through its physical and chemical properties. For instance, in gas separation processes, CA’s cost-effectiveness, robust mechanical attributes, and noteworthy CO2 solubility make it a frontrunner among polymeric gas separation membranes . In the case of water membranes, CA’s hydrophilicity, porosity, and mechanical strength play a crucial role . The interaction between the solvent and cellulose is determined by certain mechanisms of decrystallization of cellulose microfibrils and destruction of the network of hydrogen bonds .
Biochemical Pathways
The biochemical pathways involved in the action of CA are primarily related to its synthesis and degradation. The synthesis of CA involves the reaction of cellulose with acetic anhydride, forming an acetate ester of cellulose . The degradation of CA, on the other hand, involves both abiotic and biotic processes. Abiotic degradation includes hydrolysis, while biotic degradation involves the action of microorganisms . Aerobic cellulolysis is performed by the synergistic action of three types of enzymatic activities, resulting in the release of D-glucose units from soluble cellodextrins and a variety of glycosides .
Pharmacokinetics
CA exhibits properties such as transparency, glossiness, natural feel, and good toughness . It is derived from renewable resources such as wood pulp, which differs from most other man-made polymers which are petrochemical derivatives . These properties influence its bioavailability in various applications.
Result of Action
The molecular and cellular effects of CA’s action are primarily seen in its applications. For instance, in gas separation processes, CA promotes the dissociation of lithium salt, reduces the crystallinity of the polymer, and creates a new Li-ion transport pathway, responsible for the battery performance improvement . In the case of water membranes, CA’s action results in the formation of microfiltration membranes (MF), ultrafiltration membranes (UF), nanofiltration membranes (NF), reverse osmosis (RO) membranes, and forward osmosis (FO) membranes .
Action Environment
Environmental factors significantly influence the action, efficacy, and stability of CA. For instance, the environmental acidity, basicity, and high concentration of inorganic salts have a critical promotion effect on the non-enzymatic hydrolysis of CA . The number and type of microorganisms are key factors affecting the biodegradation of CA . Moreover, factors such as the polymer solution’s temperature, the solvent/coagulant used, the cast polymer film’s thickness, the environment or the coagulation bath, the polymer solution’s composition, the salt addition, air moisture time, the support material, and the nonsolvents used influence membrane porosity .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Cellulose acetate plays a significant role in biochemical reactions, particularly in the context of electrophoresis. It serves as a support matrix in this compound electrophoresis, a technique used to separate proteins and peptides based on their isoelectric points . The interaction of this compound with biomolecules such as proteins and peptides is primarily electrostatic, allowing for the separation of these molecules under an electric field. This interaction is crucial for analyzing serum proteins, including glycoproteins and albumin .
Cellular Effects
This compound influences various cellular processes. In the context of cigarette filters, this compound fibers can affect lung cells when inhaled. Studies have shown that this compound can induce oxidative stress and inflammation in lung cells, leading to cellular damage . Additionally, this compound’s interaction with cell membranes can disrupt normal cell signaling pathways, affecting gene expression and cellular metabolism.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the binding interaction with proteins and peptides during electrophoresis. This binding is facilitated by the electrostatic properties of this compound, which allows it to interact with charged biomolecules . Additionally, this compound can inhibit or activate enzymes involved in metabolic pathways, leading to changes in gene expression and cellular function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade under certain conditions, leading to the release of acetic acid and other byproducts . These degradation products can have long-term effects on cellular function, including changes in gene expression and metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal impact on cellular function. At high doses, it can induce toxic effects, including oxidative stress, inflammation, and cellular damage . Threshold effects have been observed, where the impact of this compound becomes significant only above a certain dosage level.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as esterases, which hydrolyze the acetyl groups, leading to the release of acetic acid and cellulose . This interaction affects metabolic flux and metabolite levels, influencing overall cellular metabolism. The presence of this compound can also alter the activity of other metabolic enzymes, leading to changes in metabolic pathways.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes . The localization and accumulation of this compound within specific cellular compartments can influence its activity and function. For example, the accumulation of this compound in lung tissues can lead to localized oxidative stress and inflammation .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These modifications can direct this compound to specific compartments or organelles within the cell. The activity and function of this compound are affected by its localization, with different effects observed in the cytoplasm, nucleus, and other organelles . Understanding the subcellular localization of this compound is crucial for elucidating its role in cellular processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of cellulose acetate involves the esterification of cellulose with acetic anhydride or acetic acid in the presence of a catalyst. The reaction can be carried out using various methods such as solution, suspension, or emulsion polymerization. The degree of substitution (DS) of the cellulose acetate can be controlled by adjusting the reaction conditions such as the ratio of cellulose to acetic anhydride, reaction time, temperature, and catalyst concentration.", "Starting Materials": [ "Cellulose", "Acetic anhydride or acetic acid", "Catalyst (e.g. sulfuric acid, phosphoric acid, or zinc chloride)", "Solvent (e.g. dichloromethane, acetone, or methanol)" ], "Reaction": [ "Cellulose is dissolved in a solvent to form a homogeneous solution or suspension.", "Acetic anhydride or acetic acid is added to the cellulose solution or suspension.", "A catalyst is added to the reaction mixture to facilitate the esterification reaction.", "The reaction mixture is stirred at a specific temperature and for a specific time to allow the reaction to proceed.", "The resulting cellulose acetate is precipitated, washed, and dried to obtain the final product.", "The degree of substitution (DS) of the cellulose acetate can be determined by various analytical methods such as NMR spectroscopy, elemental analysis, or titration." ] } | |
CAS RN |
9004-35-7 |
Molecular Formula |
[C6H7O2(OH)3-m(OOCCH3)m], m = 0~3 |
Molecular Weight |
0 |
synonyms |
a432-130b; acetatecotton; acetateesterofcellulose; aceticacid,celluloseester; acetose; acetyl35; allogel; ampacetc/a |
Origin of Product |
United States |
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